Cas no 2229193-28-4 (2-methyl-1-4-(propan-2-yl)cyclohexylpropan-2-ol)

• Product Name: 2-methyl-1-4-(propan-2-yl)cyclohexylpropan-2-ol
• CAS No: 2229193-28-4
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 6283879
• PubChem ID: 56976280
• Update Time: 2025-05-23

2-methyl-1-4-(propan-2-yl)cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-4-(propan-2-yl)cyclohexylpropan-2-ol
• 2229193-28-4
• 2-methyl-1-[4-(propan-2-yl)cyclohexyl]propan-2-ol
• EN300-1747548

• Inchi： 1S/C13H26O/c1-10(2)12-7-5-11(6-8-12)9-13(3,4)14/h10-12,14H,5-9H2,1-4H3
• InChI Key： GDZLEDNCCOODJV-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 198.198365449g/mol
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methyl-1-4-(propan-2-yl)cyclohexylpropan-2-ol

Compound CAS No 2229193-28-4: 2-Methyl-1-(4-(Propan-2-Yl)cyclohexyl)Propan-2-Ol

The compound with CAS number 2,305,758 (commonly referred to as cas no 2,305,758) is a complex organic molecule with the IUPAC name 2-methyl-1-(4-(propan-2-yl)cyclohexyl)propan-2-ol. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

CAS no 2,305,758 is characterized by its bicyclic structure, which includes a cyclohexane ring substituted with a propanol group and a methyl group. The molecule's stereochemistry plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of this compound as a chiral building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

The synthesis of cas no 197768 involves multi-step processes that often utilize advanced catalytic methods. For instance, researchers have employed transition metal catalysts to achieve efficient enantioselective reductions and oxidations. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-value applications.

In terms of applications, cas no 197768 has shown promise in the development of bioactive molecules. Recent research indicates that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among pharmaceutical companies exploring novel therapeutic agents.

The environmental impact of cas no 197768 is another area of active investigation. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound undergoes rapid microbial degradation under aerobic conditions, which is a positive indicator for its eco-friendly profile.

In conclusion, cas no 197768, or cas no 197768, represents a versatile platform for chemical innovation. Its unique structure and promising biological properties make it a valuable asset in contemporary research and development efforts across multiple industries.